1-(3-Amino-4-cyclohexylphenyl)ethanone

• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol
• IUPAC Name: 1-(3-amino-4-cyclohexylphenyl)ethanone
• InChI: InChI=1S/C14H19NO/c1-10(16)12-7-8-13(14(15)9-12)11-5-3-2-4-6-11/h7-9,11H,2-6,15H2,1H3
• InChI Key: BQMGEZLLJGBFPA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)C2CCCCC2)N

Description

1-(3-Amino-4-cyclohexylphenyl)ethanone is a useful research compound. Its molecular formula is C14H19NO and its molecular weight is 217.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Stannous chloride dihydrate (15.8 g, 0.07 mol) is added to a solution of 1-(4-cyclohexyl-3-nitrophenyl)ethanone (5.8 g, 0.0235 mol) in concentrated hydrochloric acid (35 mL) at 0-5° C. The reaction mixture is slowly brought to 60-65° C. and is stirred at this temperature for 15 minutes. After cooling to room temperature the reaction mixture is extracted with ethyl acetate (3×100 mL). The pH is adjusted to 8.0-9.0 using solid sodium bicarbonate. After washing with water (1×15 mL) the organic layer is dried over sodium sulfate and concentrated under reduced pressure to yield the crude, which is purified by column chromatography (230-400 mesh; ethyl acetate:n-hexane, 3:7) to give 1-(3-amino-4-cyclohexylphenyl)ethanone.